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An Application Note on the Fabrication and Characterization of ITIC-4F Based Organic Solar

Cells

Introduction
Organic solar cells (OSCs) have emerged as a promising renewable energy technology due to

their potential for low-cost, large-area fabrication, and mechanical flexibility. The development

of non-fullerene acceptors (NFAs) has been a significant breakthrough, pushing power

conversion efficiencies (PCEs) to new heights. Among these, ITIC-4F (also known as IT-4F or

ITIC-2F) has garnered considerable attention. ITIC-4F is a derivative of ITIC, featuring fluorine

atoms on the end-groups. This fluorination lowers the material's HOMO and LUMO energy

levels, leading to a broader absorption spectrum and improved intermolecular interactions,

which can enhance charge transport and overall device performance.[1][2] Efficiencies of over

13% have been reported for single-junction OSCs utilizing ITIC-4F.[1][2]

This document provides detailed protocols for the fabrication and characterization of ITIC-4F
based organic solar cells, intended for researchers and scientists in the field. It covers

substrate preparation, layer deposition, and device characterization, presenting key data and

process workflows.

Device Architecture
OSCs are typically fabricated in either a "conventional" or an "inverted" device structure. In the

conventional architecture, the hole transport layer (HTL) is deposited on the anode (ITO) before

the active layer, while the inverted structure places the electron transport layer (ETL) on the
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anode first. The choice of architecture depends on the specific materials used and the desired

device stability.

Conventional Architecture Inverted Architecture

Cathode (e.g., Ag, Al)

Electron Transport Layer (ETL)

Active Layer (Donor:ITIC-4F)

Hole Transport Layer (HTL)

Anode (ITO)

Glass Substrate

Cathode (e.g., Ag, Al)

Hole Transport Layer (HTL)

Active Layer (Donor:ITIC-4F)

Electron Transport Layer (ETL)

Anode (ITO)

Glass Substrate

cluster_inverted

cluster_conventional

Click to download full resolution via product page

Diagram 1. Conventional and Inverted Device Architectures.

Energy Level Diagram
Efficient charge separation and transport are governed by the relative energy levels of the

materials in each layer. The LUMO of the donor should be higher than that of the acceptor for

efficient electron transfer, while the HOMO of the acceptor should be lower than that of the

donor for efficient hole transfer. The diagram below illustrates a typical energy alignment for a

high-performance ITIC-4F based solar cell.
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Diagram 2. Energy level alignment for a typical ITIC-4F based OSC.

Quantitative Data Summary
Table 1: Material Properties
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Material Function HOMO (eV) LUMO (eV)

ITIC NFA (Reference) -5.48 -3.83

ITIC-4F
Non-Fullerene

Acceptor (NFA)
-5.66 -4.14

PBDB-T-SF Polymer Donor -5.45 -3.63

PEDOT:PSS
Hole Transport Layer

(HTL)
~ -5.2 ~ -3.5

ZnO
Electron Transport

Layer (ETL)
~ -7.6 ~ -4.4

Note: Energy levels are approximate and can vary slightly based on measurement techniques

and processing conditions.[1][2][3]

Table 2: Device Performance Parameters

Donor
Accepto
r

Architec
ture

PCE (%) VOC (V)
JSC
(mA/cm²
)

FF (%)
Referen
ce

PBDB-T-

SF
IT-4F Inverted 13.1 0.88 21.3 70.0 [2]

PBN-S ITIC-4F
Conventi

onal
11.5 0.86 19.5 68.4 [2]

D18 IT-4Cl*
Conventi

onal
11.75 0.895 19.69 - [4]

PTB7-Th ITIC-4F
Binary

Blend
~10.0 - - <60 [5]

IT-4Cl is a chlorinated analogue of ITIC, often compared with the fluorinated ITIC-4F.[4]
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The following protocols outline the fabrication of a conventional architecture

(ITO/PEDOT:PSS/Active Layer/ETL/Ag) ITIC-4F based organic solar cell. All solution-based

steps should be performed in a nitrogen-filled glovebox.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

Device Fabrication (in Glovebox)

Finalization & Testing

Detergent Wash
(Ultrasonication, 15 min)

DI Water Rinse
(Ultrasonication, 15 min)

Acetone Bath
(Ultrasonication, 15 min)

IPA Bath
(Ultrasonication, 15 min)

N2 Dry & Oven Bake
(120°C, 15 min)

UV-Ozone Treatment
(20 min)

HTL Deposition
(PEDOT:PSS Spin-Coat)

Transfer to Glovebox

HTL Annealing
(150°C, 10 min)

Active Layer Deposition
(Donor:ITIC-4F Spin-Coat)

Active Layer Annealing
(e.g., 150°C, 10 min)

Cathode Deposition
(Thermal Evaporation)

Transfer to Evaporator

Device Encapsulation

Characterization
(J-V, EQE, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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